4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide

• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 4-(7-methoxy-2-methyl-4-oxochromen-3-yl)oxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C22H18N2O5S/c1-12-11-23-22(30-12)24-21(26)14-4-6-15(7-5-14)29-20-13(2)28-18-10-16(27-3)8-9-17(18)19(20)25/h4-11H,1-3H3,(H,23,24,26)
• InChI Key: MQQZVKVLPDYNNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CC=C(C=C2)OC3=C(OC4=C(C3=O)C=CC(=C4)OC)C

Description

The compound 4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide is a hybrid molecule combining a coumarin (chromen-4-one) scaffold with a benzamide-thiazole moiety. The coumarin core (7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl) is linked via an ether bond to the benzamide group, which is further substituted with a 5-methyl-1,3-thiazol-2-ylamine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide typically involves multiple steps. One common method starts with the preparation of the chromen-4-one core, followed by the introduction of the methoxy and methyl groups. The thiazole ring is then synthesized separately and coupled with the chromen-4-one derivative. Finally, the benzamide group is introduced through an amide coupling reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups[⁵][5].

Scientific Research Applications

Unfortunately, the search results provided do not offer specific applications, comprehensive data tables, well-documented case studies, or detailed research findings specifically for the compound "4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide." However, the search results do provide information on related compounds and their applications, which can help infer potential applications of the query compound.

Based on the search results, here's what can be gathered:

1. General Information on the Compound

• CAS Number: 951948-06-4
• Chemical Name: 4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• Molecular Formula: C22H18N2O5S
• It contains both a chromen and a thiazole moiety .

2. Potential Applications Based on Structural Components

• Chromenes: Search results refer to multiple chromene derivatives .
• Thiazoles: Thiazoles are important heterocycles in chemistry with diverse applications . Thiazole derivatives have demonstrated anticancer and antibacterial activities .

3. Biological Activity of Related Compounds

• N-(5-methyl-4-phenylthiazol-2-yl)-2-substituted thioacetamides have been tested for anticancer activity .
• Specific compounds showed activity against colon carcinoma and lung cancer .
• Imidazotriazole-incorporated thiazoles have shown antibacterial activity .
• Chromen-2-one derivatives have exhibited anti-tubercular action .

4. Other related compounds

• N-[(furan-2-yl)methyl]-4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzamide .
• 4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide .

Mechanism of Action

The mechanism of action of 4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide involves its interaction with specific molecular targets. The chromen-4-one core is known to interact with various enzymes and receptors, potentially inhibiting their activity. The thiazole ring may also contribute to its biological activity by binding to specific proteins and modulating their function. The exact pathways involved are still under investigation, but it is believed that the compound can affect multiple signaling pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Thiazole-Benzamide Moieties

a. N-(5-Chloro-1,3-thiazol-2-yl)-2,4-difluorobenzamide ()

• Structure : Features a benzamide core with a 5-chloro-thiazole substitution and fluorine atoms at positions 2 and 4 on the benzene ring.
• Activity : Derived from nitazoxanide, a nitrothiazole antiparasitic agent. The compound’s amide anion is critical for inhibiting the pyruvate:ferredoxin oxidoreductase (PFOR) enzyme in anaerobic organisms .

b. 5-Chloro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2-nitrobenzamide ()

• Structure : Includes a nitro group on the benzene ring and a substituted phenyl-thiazole group.
• Activity : Nitro groups often enhance antibacterial activity but may increase toxicity. The target compound’s methoxy-coumarin moiety likely reduces nitro-associated toxicity while retaining bioactivity .

c. N-[4-(4-Methylphenyl)-1,3-thiazol-2-yl]-2-phenoxybenzamide ()

• Structure : Lacks the coumarin unit but shares the thiazole-benzamide backbone.
• Activity : Reported to modulate plant growth (129.23% activity, p < 0.05), suggesting thiazole-benzamides may interact with plant hormone pathways. The target compound’s coumarin addition could expand its application to mammalian systems .

Coumarin-Containing Analogues

a. N-[4-[(5-Ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-6-methoxy-2-oxochromene-3-carboxamide ()

• Structure : Combines a coumarin-carboxamide with a sulfamoyl-thiadiazole group.

b. 2-Chloro-N-[(5Z)-5-[(3-methoxy-4-propoxyphenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide ()

• Structure: Features a thiazolidinone core with a benzamide substituent.
• Activity: Thiazolidinones are associated with antidiabetic and anticancer effects. The target compound’s coumarin-thiazole hybrid may offer dual mechanisms of action compared to single-core derivatives .

Comparative Data Table

Compound Name	Molecular Weight	Key Substituents	Reported Activity/Notes	Reference
Target Compound: 4-[(7-Methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide	~453.5 g/mol	Coumarin-ether, 5-methyl-thiazole	Hypothesized anticancer/antimicrobial	N/A
N-(5-Chloro-1,3-thiazol-2-yl)-2,4-difluorobenzamide	303.7 g/mol	Cl-thiazole, 2,4-difluoro-benzamide	PFOR enzyme inhibition (antiparasitic)
N-[4-(4-Methylphenyl)-1,3-thiazol-2-yl]-2-phenoxybenzamide	370.5 g/mol	Phenoxy-benzamide, 4-methylphenyl-thiazole	Plant growth modulation (129.23%)
N-[4-[(5-Ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-6-methoxy-2-oxochromene-3-carboxamide	~515.6 g/mol	Coumarin-carboxamide, thiadiazole-sulfonamide	Unknown (structural analogue)

Research Implications and Gaps

• Biological Targets : The compound’s dual coumarin-thiazole structure warrants investigation into kinase inhibition (common for coumarins) and antimicrobial activity (associated with thiazoles).
• Safety Profile : Methyl and methoxy groups may reduce toxicity compared to nitro or chloro analogues (e.g., ) .
• Structural Optimization : Future studies could explore substituting the coumarin’s methoxy group or varying the thiazole’s alkyl chain to enhance activity .

Biological Activity

The compound 4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide is a synthetic organic molecule that belongs to the class of benzamides and features a chromen-4-one core structure. This unique combination of functional groups has garnered interest in medicinal chemistry due to its potential therapeutic applications, particularly in the fields of oncology and antimicrobial therapy.

Chemical Structure

The chemical structure of the compound can be summarized as follows:

Property	Value
Molecular Formula	C$_{21}$H$_{20}$N$_{2}$O$_{5}$S
Molecular Weight	408.4 g/mol
CAS Number	951940-12-8

Antitumor Activity

Research has indicated that compounds containing thiazole and chromen moieties exhibit significant antitumor properties. For instance, thiazole derivatives have shown promising cytotoxic effects against various cancer cell lines, such as colon carcinoma (HCT-15) and breast cancer cells. The presence of electron-donating groups, such as methyl groups on the aromatic rings, enhances the cytotoxic activity of these compounds. The specific compound under discussion has demonstrated IC$_{50}$ values comparable to established chemotherapeutics, indicating its potential as an anticancer agent .

The mechanism of action for this compound is hypothesized to involve the inhibition of key cellular pathways associated with cancer progression. It may interact with specific proteins involved in cell proliferation and apoptosis regulation. Studies suggest that the chromen core can modulate enzyme activity, potentially leading to reduced tumor growth and increased apoptosis in malignant cells .

Case Studies

• Study on Anticancer Efficacy :
  • A study involving various thiazole derivatives indicated that modifications in the structure significantly influenced their anticancer activity. The compound was tested against several cancer cell lines, showing a reduction in viability at concentrations lower than those required for traditional chemotherapeutics .
• Antimicrobial Properties :
  • Another investigation focused on the antimicrobial efficacy of similar compounds demonstrated that derivatives with chromen and thiazole structures exhibited significant activity against both Gram-positive and Gram-negative bacteria. The compound's mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Comparative Analysis

To better understand the biological activity of this compound, it is useful to compare it with other related compounds:

Compound Name	IC$_{50}$ (µM)	Activity Type
4-hydroxybenzamide	15	Antitumor
7-methoxy-2-methylchromen-4-one	20	Antimicrobial
N-(thiazol-2-yl)benzamide	25	Antitumor
4-[(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]-N-(5-methyl-1,3-thiazol-2-yl)benzamide	<20	Antitumor/Antimicrobial

Q & A

Q. Key Intermediates :

Intermediate	Role
7-Methoxy-2-methyl-4-oxo-4H-chromen-3-ol	Core chromene scaffold
4-Chlorocarbonyl-N-(5-methylthiazol-2-yl)benzamide	Electrophilic coupling partner

Basic: Which spectroscopic techniques are most effective for characterizing purity and structure?

Q. Methodology :

• ¹H/¹³C NMR : Confirm regiochemistry of methoxy and methyl groups on the chromene and thiazole rings. Aromatic proton splitting patterns distinguish substitution patterns .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]⁺ or [M–H]⁻ ions).
• X-ray Crystallography : Resolve hydrogen-bonding networks (e.g., N–H⋯O interactions in the amide group) and crystal packing .
• HPLC-PDA : Assess purity (>98%) using a C18 column with acetonitrile/water gradient elution .

Advanced: How can reaction conditions be optimized to minimize byproducts during coupling?

Q. Methodology :

• Temperature Control : Maintain 0–5°C during benzoyl chloride addition to prevent thermal decomposition .
• Solvent Selection : Use anhydrous dioxane or pyridine to enhance nucleophilicity of the thiazol-2-amine .
• Stoichiometry : Employ a 1.1:1 molar ratio of benzoyl chloride to amine to ensure complete conversion .
• Byproduct Mitigation :
  • TLC Monitoring : Use ethyl acetate/hexane (3:7) to track reaction progress.
  • Workup : Quench excess chloride with 10% NaHCO₃ and wash with brine to remove acidic impurities .

Advanced: What computational methods predict binding affinity to biological targets?

Q. Methodology :

• Molecular Docking (AutoDock Vina) : Screen against enzymes like PFOR (pyruvate:ferredoxin oxidoreductase), leveraging the amide group’s role in hydrogen bonding .
• Molecular Dynamics (GROMACS) : Simulate ligand-protein stability in aqueous environments (e.g., 100-ns simulations with AMBER force fields).
• DFT Calculations (Gaussian 16) : Analyze frontier molecular orbitals (HOMO-LUMO) to predict electron-deficient regions for target interaction.

Basic: What parameters ensure compound stability during storage?

Q. Methodology :

• Storage Conditions :
  • Temperature : –20°C in amber vials to prevent photodegradation of the chromene ring .
  • Humidity Control : Use desiccants (silica gel) to avoid hydrolysis of the amide bond.
• Stability Assessment :
  • Monitor decomposition via HPLC every 3 months under accelerated conditions (40°C/75% RH) .

Advanced: How to resolve discrepancies in biological activity data across assays?

Q. Methodology :

• Orthogonal Assays : Compare enzyme inhibition (IC₅₀) with cell-based viability assays (MTT) to confirm target specificity .
• Post-Assay Analysis :
  • Verify compound integrity using LC-MS post-incubation.
  • Adjust buffer conditions (e.g., pH 7.4 vs. 6.5) to mimic physiological environments.

Advanced: What structural modifications improve solubility without reducing bioactivity?

Q. Methodology :

• Prodrug Design : Introduce phosphate esters at the chromene’s 4-oxo group for enhanced aqueous solubility .
• PEGylation : Attach polyethylene glycol (PEG) chains to the benzamide’s para position.
• Salt Formation : Use hydrochloride or sodium salts of the thiazole amine to improve polar surface area.

Basic: How to confirm the absence of regioisomeric impurities?

Q. Methodology :

• NOESY NMR : Detect spatial proximity between methoxy and methyl groups to confirm regiochemistry.
• Chiral HPLC : Use a Chiralpak IC-3 column with heptane/ethanol (85:15) to separate enantiomers.

Advanced: How to design a SAR study for methoxy and methyl substituents?

Q. Methodology :

• Systematic Substitution :

  Variant	Modification	Bioassay Focus
  A	7-OMe → 7-OEt	Solubility/logP
  B	2-Me → 2-CF₃	Enzyme inhibition

• Biological Testing : Evaluate IC₅₀ against cancer cell lines (e.g., HCT-116) and kinase targets (e.g., EGFR).

Advanced: How does hydrogen bonding influence crystal packing and solubility?

Q. Methodology :

• Single-Crystal XRD : Identify N–H⋯O and C–H⋯π interactions that stabilize dimers (e.g., centrosymmetric dimers via amide N–H⋯N thiazole bonds) .
• Thermal Analysis (DSC/TGA) : Correlate melting points (e.g., 215–220°C) with intermolecular forces.
• Solubility Testing : Compare dissolution rates in DMSO vs. aqueous buffers to assess hydrogen-bonding impact.